![molecular formula C12H24N2O2 B112052 4-(2-Boc-aminoethyl)piperidine CAS No. 165528-81-4](/img/structure/B112052.png)
4-(2-Boc-aminoethyl)piperidine
Overview
Description
“4-(2-Boc-aminoethyl)piperidine” is a chemical compound with the empirical formula C12H24N2O2 . It is used in various research and development applications .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by an average mass of 228.331 Da and a monoisotopic mass of 228.183777 Da . The molecule includes freely rotating bonds, H bond acceptors, and H bond donors .Physical And Chemical Properties Analysis
“this compound” has a density of 1.0±0.1 g/cm^3, a boiling point of 337.3±15.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.7 mmHg at 25°C . It also has a molar volume of 234.9±3.0 cm^3 .Scientific Research Applications
Molecular Structure and Spectroscopic Studies
4-(2-Boc-aminoethyl)piperidine and its derivatives have been extensively studied for their molecular structure and spectroscopic properties. For instance, 1-Benzyl-4-(N-Boc-amino)piperidine was characterized using FT-IR, FT-Raman, UV-Vis, and NMR techniques. The study focused on the optimized geometrical parameters, vibrational assignments, and molecular electrostatic potential to investigate reactive sites. This research is crucial for understanding the fundamental properties of these compounds (Janani et al., 2020).
Synthesis and Characterization of Derivatives
Several studies have focused on the synthesis and characterization of derivatives of this compound. For example, novel dendritic G-2 melamines comprising piperidine motifs as key linkers and 4-(n-octyloxy)aniline as a peripheral unit were synthesized. These compounds exhibited interesting self-assembled structures in the solid state, demonstrating their potential in material science (Sacalis et al., 2019).
Application in Pharmacology
In pharmacology, derivatives of this compound have been explored for various therapeutic applications. For instance, 1-Boc-Piperidine-4-Carboxaldehyde was investigated for its effects on binge-eating behavior and anxiety in rats, showing potential as a therapeutic agent (Guzmán-Rodríguez et al., 2021).
Computational Studies
Computational studies have also been conducted to predict the effects of solvents on the electronic properties of compounds like N-BOC-Piperidine-4-Carboxylic acid. These studies help understand how different environments can influence the molecular properties, which is essential for designing and developing new materials or drugs (Vimala et al., 2021).
Synthesis Techniques
The synthesis of various compounds using this compound as a precursor has been a subject of research. Techniques like palladium-catalyzed β-selective C(sp3)-H arylation of N-Boc-Piperidines have been developed, showcasing the versatility and potential applications of these compounds in synthetic chemistry (Millet & Baudoin, 2015).
Safety and Hazards
properties
IUPAC Name |
tert-butyl N-(2-piperidin-4-ylethyl)carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H24N2O2/c1-12(2,3)16-11(15)14-9-6-10-4-7-13-8-5-10/h10,13H,4-9H2,1-3H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQRMFFGCUUGYPC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCCC1CCNCC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H24N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10363537 | |
Record name | 4-(2-BOC-AMINOETHYL)PIPERIDINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10363537 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
165528-81-4 | |
Record name | 4-(2-BOC-AMINOETHYL)PIPERIDINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10363537 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(2-Aminoethyl)piperidine, 4-BOC protected | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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